Cas no 51546-74-8 (2,5-Furandione,dihydro-3-(isododecenyl)- (9CI))

• Product Name: 2,5-Furandione,dihydro-3-(isododecenyl)- (9CI)
• CAS No: 51546-74-8
• MF: C₁₆H₂₆O₃
• MW: 266.375845432281
• CID: 377496
• PubChem ID: 6452460
• Update Time: 2025-04-19

2,5-Furandione,dihydro-3-(isododecenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandione,dihydro-3-(isododecenyl)- (9CI)
• dihydro-3-(isododecenyl)furan-2,5-dione
• 3-[(1E)-10-methylundec-1-en-1-yl]dihydrofuran-2,5-dione
• EINECS 257-266-8
• 51546-74-8
• NS00123429

• Inchi： 1S/C16H26O3/c1-13(2)10-8-6-4-3-5-7-9-11-14-12-15(17)19-16(14)18/h9,11,13-14H,3-8,10,12H2,1-2H3/b11-9+
• InChI Key： MFZOUWVHEQAVLP-PKNBQFBNSA-N
• SMILES： O1C(CC(C1=O)/C=C/CCCCCCCC(C)C)=O

Computed Properties

• Exact Mass: 266.18828
• Monoisotopic Mass: 266.188195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 5.1

Experimental Properties

• Density: 1.034
• Boiling Point: 381.1°Cat760mmHg
• Flash Point: 170.2°C
• Refractive Index: 1.515
• PSA: 43.37